Cas no 876343-22-5 (2,2-Dimethyl-3-(4-methylpiperazin-1-yl)propanoic acid)

• Product Name: 2,2-Dimethyl-3-(4-methylpiperazin-1-yl)propanoic acid
• CAS No: 876343-22-5
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 5520735
• PubChem ID: 20984892
• Update Time: 2025-06-11

2,2-Dimethyl-3-(4-methylpiperazin-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinepropanoic acid, α,α,4-trimethyl-
• 2,2-Dimethyl-3-(4-methylpiperazin-1-yl)propanoic acid
• G73487
• AKOS011553266
• SCHEMBL3690635
• CS-0343980
• DB-104704
• A,4-trimethyl-
• EN300-5283815
• CJPFOPAVOCAAFH-UHFFFAOYSA-N
• 1-Piperazinepropanoic acid,
• A,
• 876343-22-5

• Inchi： 1S/C10H20N2O2/c1-10(2,9(13)14)8-12-6-4-11(3)5-7-12/h4-8H2,1-3H3,(H,13,14)
• InChI Key： CJPFOPAVOCAAFH-UHFFFAOYSA-N
• SMILES： C(N1CCN(C)CC1)C(C)(C)C(=O)O

Computed Properties

• Exact Mass: 200.152477885g/mol
• Monoisotopic Mass: 200.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 2,2-Dimethyl-3-(4-methylpiperazin-1-yl)propanoic acid

Recent Advances in the Study of 2,2-Dimethyl-3-(4-methylpiperazin-1-yl)propanoic Acid (CAS: 876343-22-5)

The compound 2,2-Dimethyl-3-(4-methylpiperazin-1-yl)propanoic acid (CAS: 876343-22-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has demonstrated promising potential in various therapeutic applications. The presence of both a dimethyl group and a methylpiperazine moiety in its structure suggests possible interactions with biological targets, making it a subject of intense investigation.

Recent studies have focused on elucidating the pharmacological properties of this compound. Preliminary data indicate that 2,2-Dimethyl-3-(4-methylpiperazin-1-yl)propanoic acid exhibits notable bioactivity, particularly in modulating specific signaling pathways. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to determine its three-dimensional conformation, which is critical for understanding its mechanism of action.

In vitro and in vivo experiments have further revealed the compound's potential as a lead candidate for drug development. For instance, studies conducted on cell lines have shown that it can inhibit the proliferation of certain cancer cells, suggesting its utility in oncology. Additionally, its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), has been evaluated to assess its suitability for clinical applications.

One of the most significant breakthroughs in recent research involves the synthesis of derivatives of 2,2-Dimethyl-3-(4-methylpiperazin-1-yl)propanoic acid. By modifying its chemical structure, scientists have been able to enhance its bioactivity and reduce potential side effects. These derivatives are currently being screened for their efficacy against various diseases, including neurodegenerative disorders and infectious diseases.

The compound's interaction with biological targets has also been a focal point of recent investigations. Molecular docking studies have identified potential binding sites on proteins involved in critical cellular processes. These findings provide a foundation for the rational design of new drugs based on this scaffold, offering a pathway to more effective and targeted therapies.

Despite these promising developments, challenges remain in the clinical translation of 2,2-Dimethyl-3-(4-methylpiperazin-1-yl)propanoic acid. Issues such as bioavailability, toxicity, and scalability of synthesis need to be addressed in future studies. Researchers are also exploring combination therapies, where this compound is used alongside other drugs to enhance therapeutic outcomes.

In conclusion, the latest research on 2,2-Dimethyl-3-(4-methylpiperazin-1-yl)propanoic acid (CAS: 876343-22-5) highlights its potential as a versatile molecule in drug discovery. Its unique structural and pharmacological properties make it a valuable candidate for further investigation. Continued efforts in optimizing its derivatives and understanding its mechanism of action will be crucial for its eventual application in medicine.